Cas no 421545-87-1 ((R)-2-Chloromandelic Acid Ethyl Ester)

• Product Name: (R)-2-Chloromandelic Acid Ethyl Ester
• CAS No: 421545-87-1
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 1063993
• Update Time: 2025-11-01

(R)-2-Chloromandelic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-2-Chloromandelic Acid Ethyl Ester
• (R)-ethyl-2-chloromandelate

• Inchi： 1S/C10H11ClO3/c1-2-14-10(13)9(12)7-5-3-4-6-8(7)11/h3-6,9,12H,2H2,1H3/t9-/m1/s1
• InChI Key： RSTUSWAHELSQMB-SECBINFHSA-N
• SMILES： ClC1C=CC=CC=1[C@H](C(=O)OCC)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (R)-2-Chloromandelic Acid Ethyl Ester

Comprehensive Guide to (R)-2-Chloromandelic Acid Ethyl Ester (CAS No. 421545-87-1): Properties, Applications, and Industry Insights

(R)-2-Chloromandelic Acid Ethyl Ester (CAS No. 421545-87-1) is a chiral ester derivative of mandelic acid, widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This compound belongs to the class of optically active esters, characterized by its high enantiomeric purity and versatility in organic transformations. With the growing demand for enantioselective catalysts and chiral building blocks, this ester has gained prominence in research and industrial applications.

The molecular structure of (R)-2-Chloromandelic Acid Ethyl Ester features a chlorine substituent at the alpha position, enhancing its reactivity in nucleophilic substitution reactions. Its ethyl ester group improves solubility in organic solvents, making it ideal for use in cross-coupling reactions and stereoselective synthesis. Researchers frequently employ this compound in the preparation of pharmaceutical intermediates, particularly for APIs (Active Pharmaceutical Ingredients) requiring high optical purity.

Recent trends in green chemistry and sustainable synthesis have spurred interest in (R)-2-Chloromandelic Acid Ethyl Ester as a precursor for eco-friendly catalysts. Its compatibility with biocatalytic processes aligns with the industry's shift toward reducing hazardous waste. Additionally, its applications extend to flavor and fragrance industries, where chiral specificity is critical for achieving desired olfactory profiles.

Analytical techniques such as HPLC, NMR, and chiral chromatography are essential for verifying the purity and enantiomeric excess of this compound. Laboratories and manufacturers prioritize quality control to meet regulatory standards, especially in GMP-compliant production. The compound's stability under controlled storage conditions (e.g., inert atmospheres, low temperatures) further ensures its longevity in research and commercial use.

Frequently asked questions about (R)-2-Chloromandelic Acid Ethyl Ester include its synthetic routes, scalability, and compatibility with continuous flow chemistry. Innovators are also exploring its potential in metal-organic frameworks (MOFs) and catalysis, addressing the need for efficient and selective chemical processes. As the demand for custom synthesis grows, this compound remains a key player in advancing chiral technology.

In summary, (R)-2-Chloromandelic Acid Ethyl Ester (CAS No. 421545-87-1) exemplifies the intersection of chiral chemistry and industrial innovation. Its applications span pharmaceuticals, agrochemicals, and specialty chemicals, driven by its structural uniqueness and adaptability. For researchers and manufacturers, understanding its properties and trends ensures competitive advantage in a rapidly evolving market.